6-Iodobenzo[d][1,3]dioxole-5-carbaldehyde

• CAS RN: 58343-53-6
• Molecular Formula: C8H5IO3
• Molecular Weight: 276.03 g/mol
• IUPAC Name: 6-iodo-1,3-benzodioxole-5-carbaldehyde
• InChI: InChI=1S/C8H5IO3/c9-6-2-8-7(11-4-12-8)1-5(6)3-10/h1-3H,4H2
• InChI Key: TXKHPPMWTDBGHL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C=O)I

Description

6-Iodobenzo[d][1,3]dioxole-5-carbaldehyde is a useful research compound. Its molecular formula is C8H5IO3 and its molecular weight is 276.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(6-Iodobenzo[d][1,3]dioxol-5-yl)methanol (2.7 g, 9.7 mmol) in dry CH2Cl2 was added dropwise to PCC (3.1 g, 14.6 mmol) in dry CH2Cl2 at 0° C. under N2 atmosphere. The mixture was stirred at room temperature for 20 h. After reaction, the crude product was purified by column chromatography on silica gel (petroleum ether) to obtain 6-iodobenzo[d][1,3]dioxole-5-carbaldehyde (2 g, 77%) as white solid. LCMS: 277[M+1]+; 1H NMR (DMSO-d6) δ 6.20 (s, 2H), 7.28 (s, 1H), 7.61 (s, 1H), 9.79 (s, 1H).